Cas no 58844-03-4 ( )

  structure
  structure
Product Name: 
CAS No:58844-03-4
MF:C11H11Br2N
MW:317.019741296768
CID:949095
PubChem ID:11404316
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • CTK8B7681; 1-(2-bromoethyl)-quinolinium bromide; 1-(2-Brom-aethyl)-chinolinium, Bromid; 1-(2-bromo-ethyl)-pyrrolidine hydrochloride; Pyrrolidine, 1-(2-bromoethyl)-, hydrochloride; AC-17198; ANW-58176; 1-(2-bromo-ethyl)-quinolinium, bromide; 2-pyrrolidinoethyl bromide hydrochloride; 1-(2-bromo-ethyl)-quinolinium bromide; 1-(2-Bromoethyl)pyrrolidine hydrochloride; 1-(2-bromoethyl)quinolinium bromide; 1-(2-Bromethyl)-quinolinbromid; SureCN
    • RIDWLIMMWZIDGS-UHFFFAOYSA-M
    • 1-(2-Bromoethyl)quinolinium Bromide
    • NSC-32219
    • DTXSID10974349
    • 58844-03-4
    • NSC32219
    • 1-(2-BROMOETHYL)QUINOLIN-1-IUM BROMIDE
    • SCHEMBL1866314
    •  
    • Inchi: 1S/C11H11BrN.BrH/c12-7-9-13-8-3-5-10-4-1-2-6-11(10)13;/h1-6,8H,7,9H2;1H/q+1;/p-1
    • InChI Key: RIDWLIMMWZIDGS-UHFFFAOYSA-M
    • SMILES: BrCC[N+]1C=CC=C2C=CC=CC=12.[Br-]

Computed Properties

  • Exact Mass: 236.00753
  • Monoisotopic Mass: 314.92582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88
  • LogP: -0.47380

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